Cas no 383131-08-6 (2-3-(Trifluoromethyl)phenylazepane)

• Product Name: 2-3-(Trifluoromethyl)phenylazepane
• CAS No: 383131-08-6
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 3056379
• PubChem ID: 4520566
• Update Time: 2025-04-21

2-3-(Trifluoromethyl)phenylazepane Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Trifluoromethyl)phenyl)azepane
• BBL021209
• AKOS005144013
• MFCD02663827
• STK893915
• CS-0271594
• EN300-1153279
• 2-[3-(trifluoromethyl)phenyl]azepane
• 383131-08-6
• 2-3-(Trifluoromethyl)phenylazepane

• Inchi： 1S/C13H16F3N/c14-13(15,16)11-6-4-5-10(9-11)12-7-2-1-3-8-17-12/h4-6,9,12,17H,1-3,7-8H2
• InChI Key： ATNOGEMZGMOSPA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1CCCCCN1)(F)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

2-3-(Trifluoromethyl)phenylazepane Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes